Cas no 72282-84-9 (2h-1,3,2-oxazaphosphorin-2-amine, N,n,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (-)-)

2h-1,3,2-oxazaphosphorin-2-amine, N,n,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (-)- structure
72282-84-9 structure
Product Name:2h-1,3,2-oxazaphosphorin-2-amine, N,n,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (-)-
CAS No:72282-84-9
MF:C9H18Cl3N2O2P
MW:323.584180355072
CID:977047
PubChem ID:9576167
Update Time:2025-04-19

2h-1,3,2-oxazaphosphorin-2-amine, N,n,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (-)- Chemical and Physical Properties

Names and Identifiers

    • 2h-1,3,2-oxazaphosphorin-2-amine, N,n,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (-)-
    • (-)-(6aR,10aR)-6,6,9-Trimethyl-3-pentyl-6a,7,10,10a-tetrahydro-6H-benzo[c]chromen-1-ol
    • (-)-DELTA8-THC
    • (-)-delta8-THC, 1.0 mg
    • (-)-trilofosfamide
    • (-)-trilophosphamide
    • (-)-trofosfamide
    • (-)-trophosphamide
    • [3H]-(-)-delta8-Tetrahydrocannabinol
    • 8-Tetrahydro Cannabinol
    • NS00127412
    • (-)-Trofosphamide
    • 2H-1,3,2-Oxazaphosphorin-2-amine, N,N,3-tris(2-chloroethyl)tetrahydro-, 2-oxide, (R)-
    • 72282-84-9
    • NSC 314928
    • (R)-N,N,3-Tris(2-chloroethyl)tetrahydro-2H-1,3,2-oxazaphosphorin-2-amine 2-oxide
    • L-Trofosfamide
    • Inchi: 1S/C9H18Cl3N2O2P/c10-2-6-13-5-1-9-16-17(13,15)14(7-3-11)8-4-12/h1-9H2/t17-/m1/s1
    • InChI Key: UMKFEPPTGMDVMI-QGZVFWFLSA-N
    • SMILES: ClCCN1CCCO[P@]1(N(CCCl)CCCl)=O

Computed Properties

  • Exact Mass: 322.01744
  • Monoisotopic Mass: 322.017148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • PSA: 32.78
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